Cas no 1187163-67-2 (3-(4-Tert-Butylbenzoyl)-4-methylpyridine)

• Product Name: 3-(4-Tert-Butylbenzoyl)-4-methylpyridine
• CAS No: 1187163-67-2
• MF: C₁₇H₁₉NO
• MW: 253.338864564896
• CID: 4684318
• Update Time: 2025-08-03

3-(4-Tert-Butylbenzoyl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(4-tert-Butylbenzoyl)-4-methylpyridine
• (4-(tert-Butyl)phenyl)(4-methylpyridin-3-yl)methanone
• SEL13132029
• SEL13132522
• 3-(4-Tert-Butylbenzoyl)-4-methylpyridine

• Inchi： 1S/C17H19NO/c1-12-9-10-18-11-15(12)16(19)13-5-7-14(8-6-13)17(2,3)4/h5-11H,1-4H3
• InChI Key： QYLOIDNTPAQRLN-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=CC=1C)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 310
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(4-Tert-Butylbenzoyl)-4-methylpyridine

Research Update on 3-(4-Tert-Butylbenzoyl)-4-methylpyridine (CAS: 1187163-67-2) in Chemical Biology and Pharmaceutical Applications

Recent studies have highlighted the growing significance of 3-(4-Tert-Butylbenzoyl)-4-methylpyridine (CAS: 1187163-67-2) as a versatile scaffold in medicinal chemistry and drug discovery. This compound, characterized by its unique tert-butylbenzoyl and methylpyridine moieties, has demonstrated promising pharmacological properties, particularly in modulating protein-protein interactions and enzyme inhibition. The structural features of this molecule allow for targeted modifications, making it a valuable candidate for the development of novel therapeutics.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the inhibitory effects of 3-(4-Tert-Butylbenzoyl)-4-methylpyridine on a range of kinases implicated in inflammatory diseases. The compound exhibited selective inhibition of p38 MAP kinase, with an IC50 value of 0.8 μM, suggesting its potential as a lead compound for anti-inflammatory drug development. Molecular docking simulations revealed that the tert-butyl group plays a critical role in binding to the hydrophobic pocket of the kinase, while the pyridine nitrogen forms a key hydrogen bond with the hinge region of the enzyme.

Further investigations into the pharmacokinetic properties of this compound have shown improved metabolic stability compared to earlier analogs. A recent preclinical study demonstrated a plasma half-life of 4.2 hours in rodent models, with good oral bioavailability (62%). These findings, published in the European Journal of Pharmaceutical Sciences, indicate that 3-(4-Tert-Butylbenzoyl)-4-methylpyridine may overcome some of the limitations associated with previous generation kinase inhibitors.

The compound has also shown promise in oncology research. A 2024 study in Cancer Research reported that derivatives of 3-(4-Tert-Butylbenzoyl)-4-methylpyridine exhibited potent activity against triple-negative breast cancer cell lines, with one analog showing selective cytotoxicity (IC50 = 0.15 μM) while sparing normal mammary epithelial cells. Mechanistic studies suggested that this activity may be mediated through disruption of the STAT3 signaling pathway.

Current research efforts are focusing on structural optimization to improve target selectivity and reduce off-target effects. Several pharmaceutical companies have included this scaffold in their discovery pipelines, with particular interest in developing it for autoimmune disorders and certain cancer types. The compound's chemical tractability allows for diverse modifications at multiple positions, enabling fine-tuning of pharmacological properties.

As research progresses, 3-(4-Tert-Butylbenzoyl)-4-methylpyridine continues to emerge as a valuable chemical tool for biological studies and a promising starting point for drug development. Future directions include exploring its potential in combination therapies and investigating its effects on emerging biological targets identified through proteomic and genomic studies.